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Compound of Interest

Compound Name: Maltophilin

Cat. No.: B15559178

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maltophilin, also known as dihydromaltophilin and Heat-Stable Antifungal Factor (HSAF), is a
polycyclic tetramate macrolactam produced by the bacterium Stenotrophomonas maltophilia
and other bacterial genera like Streptomyces and Lysobacter. It has garnered significant
interest within the scientific community due to its potent and broad-spectrum antifungal activity.
This document provides detailed application notes and experimental protocols for the
formulation and use of maltophilin in a research setting.

Physicochemical Properties

Property Value Reference
Molecular Formula C29H40N206

Molar Mass 512.647 g-mol—?

Appearance White amorphous powder

Soluble in DMSO, ethyl
Solubility acetate, and methanol. Hardly

soluble in water and alkane.

Mechanism of Action and Signaling Pathway
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Maltophilin exhibits a novel mode of antifungal action by disrupting the biosynthesis of
sphingolipids, which are essential components of fungal cell membranes and are involved in
various signaling pathways. The primary target of maltophilin is ceramide synthase, a key
enzyme in the sphingolipid biosynthesis pathway.

The inhibition of ceramide synthase leads to a cascade of downstream effects:

» Disruption of Sphingolipid Homeostasis: The blockage of ceramide synthesis leads to an
accumulation of upstream precursors and a depletion of essential downstream sphingolipids.

o Cell Wall Stress: The altered membrane composition triggers a cell wall stress response.

« Induction of Cell Wall Thickening: As a compensatory mechanism, the fungal cell activates
chitin synthase genes, such as chsB and chsC, leading to an abnormal thickening of the cell
wall.

e Inhibition of Hyphal Growth: The thickened and malformed cell wall impairs polarized growth,
which is crucial for hyphal elongation and fungal virulence.

 Induction of Apoptosis: In some fungi, such as Candida albicans, maltophilin can induce the
production of reactive oxygen species (ROS), leading to apoptosis.

« To cite this document: BenchChem. [Maltophilin: Application Notes and Protocols for
Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559178#maltophilin-formulation-for-experimental-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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